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Compound of Interest

Compound Name: Antiviral agent 14

Cat. No.: B12411117

An In-depth Technical Guide to Antiviral Agent
14

This technical guide provides a comprehensive overview of the chemical structure, properties,
and experimental data for two distinct compounds referred to as "Antiviral Agent 14." The first
is a potent inhibitor of orthopoxviruses, identified as NIOCH-14, and the second is a compound
with activity against plant viruses, specifically Tobacco Mosaic Virus (TMV) and Cucumber
Mosaic Virus (CMV). This document is intended for researchers, scientists, and drug
development professionals.

Part 1: NIOCH-14 - An Anti-Orthopoxvirus Agent

NIOCH-14 is a derivative of tricyclodicarboxylic acid that has demonstrated significant antiviral
activity against a range of orthopoxviruses, including ectromelia, monkeypox, and variola
viruses.[1] It functions as a prodrug, converting to the active metabolite Tecovirimat (ST-246) in
the body.[2]

Chemical Structure and Properties
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Figure 1. Chemical Structure of NIOCH-14.

Table 1: Physicochemical Properties of NIOCH-14
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Property Value Reference
7-[[[4-
trifluoromethyl)benzoyl]lamino

IUPAC Name ( ) VI ] [3]

carbamoyl]tricyclo[3.2.2.02,4]no

n-8-ene-6-carboxylic acid

CAS Number 1268015-38-8 [4]
Molecular Formula C19H17F3N204 [4]
Molecular Weight 394.34 g/mol

Not specified in provided
Appearance

results

Water-insoluble; poorly soluble

N in acetonitrile and alcohols.

Solubility

Soluble in 10% DMSO in

acetonitrile.

Antiviral Activity and Mechanism of Action

NIOCH-14 is a prodrug of Tecovirimat (ST-246), a known inhibitor of the orthopoxvirus VP37
protein (also known as F13L in vaccinia virus). This protein is essential for the formation of the
viral envelope and the subsequent release of enveloped virions from infected cells. By
inhibiting VP37, Tecovirimat, and by extension NIOCH-14, prevents the virus from spreading to
other cells.

Click to download full resolution via product page

Diagram 1. Proposed mechanism of action for NIOCH-14.

Pharmacokinetics

A Phase | clinical trial (Protocol No. NIOCH-01/20) was conducted to evaluate the safety,
tolerability, and pharmacokinetics of NIOCH-14 in healthy volunteers.
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Table 2: Pharmacokinetic Parameters of NIOCH-14 in Mice

Parameter Value Reference
Route of Administration Oral

Dose 50 pg/g body weight

Absolute Bioavailability 22.8%

Tissue Availability (relative to

lungs)

Lungs 100%
Liver 69.6%
Kidney 63.3%
Brain 26.8%
Spleen 20.3%

Experimental Protocols

Animal Model:; Outbred ICR mice.

Virus and Infection: Mice were infected intranasally with a 100% lethal dose (10 LDso/head)
of ectromelia virus (strain K-1).

Treatment: NIOCH-14 was administered orally at a dose of 50 pg/g of mouse weight daily for
10 days. A control group received a vehicle, and a positive control group received ST-246.

Endpoints: Survival rate and average life expectancy were monitored. Virus titers in the lungs
were determined 6 days post-infection.
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Diagram 2. Workflow for in vivo efficacy testing of NIOCH-14.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12411117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Study Design: An open, simple, randomized study in 90 healthy volunteers (18-50 years).

o Objectives: To assess the safety, tolerability, and pharmacokinetics of single and repeated
oral doses of NIOCH-14.

e Dosing Regimens:
o Single doses: 200 mg, 600 mg, and 1200 mg.
o Repeated doses: 200 mg, 600 mg, and 1200 mg daily for 6 days.

o Assessments: Standard clinical, laboratory, and instrumental testing methods were used to
monitor safety and tolerability. Pharmacokinetic parameters were determined by measuring
the concentration of the active metabolite, ST-246, in plasma samples collected at various
time points.

Part 2: Antiviral Agent 14 (CAS 2755814-80-1) - A
Plant Antiviral Compound

This compound has been identified as an antiviral agent with inhibitory activity against Tobacco
Mosaic Virus (TMV) and Cucumber Mosaic Virus (CMV).

Chemical Structure and Properties

The chemical structure and IUPAC name for the antiviral agent with CAS number 2755814-80-
1 are not available in the public domain based on the conducted searches.

Table 3: Physicochemical Properties of Antiviral Agent 14 (CAS 2755814-80-1)

Property Value Reference
CAS Number 2755814-80-1

Molecular Formula C24H2607

Molecular Weight 426.46 g/mol

Antiviral Activity
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This compound has demonstrated inhibitory effects against two common plant viruses.

Table 4: In Vitro Antiviral Efficacy of Antiviral Agent 14 (CAS 2755814-80-1)

Virus ECso (ug/mL) Reference

Tobacco Mosaic Virus (TMV) 135.5

Cucumber Mosaic Virus (CMV) 178.6

Mechanism of Action

The precise mechanism of action for this antiviral agent against TMV and CMV has not been
detailed in the available resources.

Experimental Protocols

Detailed experimental protocols for the synthesis and specific antiviral assays used to
determine the ECso values for this compound are not publicly available in the searched
literature. However, a general protocol for assessing the in vitro antiviral activity of compounds
against TMV using a half-leaf local lesion assay is described below.

o Plant Preparation: Use healthy, fully expanded leaves of a local lesion host plant for TMV,

such as Nicotiana glutinosa.

e Inoculum Preparation: Prepare a purified TMV solution of a known concentration that

produces a countable number of local lesions.

o Compound Preparation: Prepare serial dilutions of the test compound in an appropriate
solvent and then in the inoculation buffer.

e Inoculation:
o Mix the TMV inoculum with the test compound dilutions.

o Lightly dust the leaf surface with an abrasive like carborundum.
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o Inoculate one half of the leaf with the TMV-compound mixture and the other half with a
TMV-control mixture (containing only the solvent).

 Incubation and Observation: Keep the plants under suitable conditions for lesion
development (typically 2-3 days).

o Data Analysis: Count the number of local lesions on each half-leaf and calculate the
percentage of inhibition compared to the control.
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Diagram 3. General workflow for a half-leaf local lesion assay.
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Disclaimer: The information provided for Antiviral Agent 14 with CAS number 2755814-80-1 is
limited due to the lack of publicly available primary research literature. The chemical structure,
IUPAC name, and specific experimental protocols could not be definitively ascertained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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